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Compound of Interest

Compound Name: Pentaerythritol tetrabenzoate

Cat. No.: B1581646

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of Pentaerythritol Tetrabenzoate (PETB). The information is curated for
professionals in research, scientific, and drug development fields, with a focus on quantitative
data, experimental methodologies, and logical workflows.

Introduction

Pentaerythritol tetrabenzoate (CAS No: 4196-86-5) is a tetraester of pentaerythritol and
benzoic acid.[1] It is a white to off-white crystalline solid.[2][3] Due to its excellent thermal
stability and specific solubility profile, it finds extensive use as a plasticizer, particularly for PVC,
and as a processing aid and lubricant in the manufacturing of thermoplastic engineering
plastics like PC, PET, and PBT.[4][5][6] Its applications also extend to adhesives, coatings, and
as an additive in electronic materials.[4][7]

Physicochemical Properties

The fundamental physicochemical properties of pentaerythritol tetrabenzoate are
summarized below. These values represent a consensus from various sources and should be
considered as typical.

Table 1. General and Physical Properties of Pentaerythritol Tetrabenzoate
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Property Value Source(s)

CAS Number 4196-86-5 [2][8]

Molecular Formula C33H280s [2][9]

Molecular Weight 552.57 g/mol [2][10]
White to off-white/cream-

Appearance _ [2](3][10]
colored solid powder

Melting Point 102-104 °C (lit.) [2][10][11]

Boiling Point ~583.14 °C (rough estimate) [2][10]

_ 1.1594 - 1.280 g/cm?3

Density . [2][4]
(estimate)

Flash Point 286.2 °C [2]

Refractive Index ~1.6000 (estimate) [2][10]

Table 2: Solubility Profile of Pentaerythritol Tetrabenzoate
Solvent Solubility Temperature Source(s)
Slightly soluble (<0.1
Water 19-20 °C [2][3][4]
g/100ml ); 10pg/L

Aliphatic Poorly soluble / Hardly 1]

Hydrocarbons soluble

Aromatic Poorly soluble / Hardly 1]

Hydrocarbons soluble

Methanol Soluble (when hot) Hot [3114]

Ethanol Soluble (when hot) Hot [3][4]

Table 3: Spectral Data References for Pentaerythritol Tetrabenzoate
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Spectral Data Type Available Information Source(s)

Spectrum available in CDCls

MR solvent 2]
13C NMR Spectrum available [13]
Mass Spectrometry (MS) Data available [13]
Infrared (IR) Data available [13]

Experimental Protocols

Detailed methodologies for determining key physicochemical properties are outlined below.
These are generalized protocols standardly used in organic chemistry labs.

3.1. Determination of Melting Point (Capillary Method)

The melting point is a critical indicator of a compound's purity.[14] For a pure crystalline solid,
the melting range is typically sharp (0.5-1.0°C).[14]

o Apparatus: Melting point apparatus (e.g., Mel-Temp or Thiele tube), capillary tubes (sealed at
one end), thermometer, mortar and pestle.[14][15]

e Procedure:

o Sample Preparation: A small amount of dry pentaerythritol tetrabenzoate powder is
finely crushed. The open end of a capillary tube is tapped into the powder to collect a
small sample. The tube is then gently tapped on a hard surface to pack the solid into the
sealed bottom, aiming for a sample height of 1-2 mm.[16][17][18]

o Measurement: The prepared capillary tube is placed into the heating block of the melting
point apparatus alongside a calibrated thermometer.[14]

o Heating: The sample is heated rapidly to a temperature approximately 10-15°C below the
expected melting point (102°C).[18] The heating rate is then reduced to a slow rate of 1-
2°C per minute to ensure thermal equilibrium.[14][18]
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o Observation: The temperature at which the first drop of liquid appears (T1) and the
temperature at which the entire sample becomes a clear liquid (T2) are recorded. The
melting point is reported as the range T - T2.[14][17]

o Purity Check: A wide melting range can indicate the presence of impurities.[14]
3.2. Determination of Solubility

Solubility tests provide crucial information about the intermolecular forces and are often used to
select appropriate solvents for reactions, purification, and formulation.

o Apparatus: Small test tubes, spatula, graduated pipette or burette, vortex mixer (optional).
[19][20]

e Procedure (Qualitative/Semi-quantitative):

o Preparation: A small, pre-weighed amount of pentaerythritol tetrabenzoate (e.g., 10-25
mgq) is placed into a clean, dry test tube.[20][21]

o Solvent Addition: A known volume of the desired solvent (e.g., 0.75-1 mL) is added to the
test tube in small portions.[19][20]

o Mixing: After each addition, the test tube is shaken vigorously for a set period (e.g., 60
seconds) to facilitate dissolution.[19]

o Observation: The sample is visually inspected to determine if it has completely dissolved,
partially dissolved, or remained insoluble.

o Heating (if necessary): For solvents like methanol and ethanol, where solubility is
indicated to be better when hot, the test tube can be gently warmed in a water bath to
observe any change in solubility.[3]

o Classification: The substance is classified as soluble, slightly soluble, or insoluble in the
tested solvent under the specified conditions.

Mandatory Visualizations
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The following diagrams illustrate key experimental and logical workflows related to
pentaerythritol tetrabenzoate.

Preparation

Start with Dry
Pentaerythritol Tetrabenzoate Sample

:

Crush sample to
a fine powder

:

Pack 1-2 mm of powder
into capillary tube

Measurement
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thermometer into apparatus

:

Rapidly heat to ~90°C

:

Heat slowly (1-2°C/min)

Observation & Reporting

Observe melting process

i
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Report Melting Point
as Range T1 -T2
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Caption: Workflow for Melting Point Determination.
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Caption: Generalized Synthesis Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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